Cas no 1177285-53-8 (2,5-Dichloro-n-(2-pyrrolidinylmethyl)aniline Oxalate)

• Product Name: 2,5-Dichloro-n-(2-pyrrolidinylmethyl)aniline Oxalate
• CAS No: 1177285-53-8
• MF: C₁₃H₁₆Cl₂N₂O₄
• MW: 335.183141708374
• CID: 3056490
• PubChem ID: 17389744
• Update Time: 2025-06-29

2,5-Dichloro-n-(2-pyrrolidinylmethyl)aniline Oxalate Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-N-(pyrrolidin-2-ylmethyl)aniline oxalate
• 1177285-53-8
• C13H16Cl2N2O4
• AKOS005143778
• 2,5-dichloro-N-(pyrrolidin-2-ylmethyl)aniline;oxalic acid
• 2,5-Dichloro-N-(pyrrolidin-2-ylmethyl)anilineoxalate
• 2,5-dichloro-N-(2-pyrrolidinylmethyl)aniline oxalate
• 2,5-Dichloro-n-(2-pyrrolidinylmethyl)aniline Oxalate

• Inchi： 1S/C11H14Cl2N2.C2H2O4/c12-8-3-4-10(13)11(6-8)15-7-9-2-1-5-14-9;3-1(4)2(5)6/h3-4,6,9,14-15H,1-2,5,7H2;(H,3,4)(H,5,6)
• InChI Key： YCXHCLOYQPHFGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NCC1CCCN1)Cl.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 334.0487124Da
• Monoisotopic Mass: 334.0487124Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,5-Dichloro-n-(2-pyrrolidinylmethyl)aniline Oxalate

Introduction to 2,5-Dichloro-n-(2-pyrrolidinylmethyl)aniline Oxalate (CAS No. 1177285-53-8)

2,5-Dichloro-n-(2-pyrrolidinylmethyl)aniline Oxalate, with the CAS number 1177285-53-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this compound, particularly the presence of both chloro and pyrrolidinylmethyl substituents, contribute to its potential as a versatile intermediate in the synthesis of more complex pharmaceutical agents.

The oxalate salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical applications. These properties make it an attractive candidate for further investigation in drug discovery pipelines. Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with various biological targets, providing insights into its potential therapeutic applications.

In the realm of medicinal chemistry, the development of novel compounds often involves modifying existing structures to improve efficacy and reduce side effects. The 2,5-Dichloro-n-(2-pyrrolidinylmethyl)aniline Oxalate molecule serves as a valuable scaffold for such modifications. Its dichloroaniline core is a well-known pharmacophore that has been explored in numerous drug candidates. The pyrrolidinylmethyl group adds an additional layer of complexity, which can influence both the pharmacokinetic and pharmacodynamic properties of the final drug product.

Recent studies have highlighted the importance of understanding the metabolic pathways and interactions of drug candidates. The structural features of 2,5-Dichloro-n-(2-pyrrolidinylmethyl)aniline Oxalate suggest that it may interact with various enzymes and receptors, making it a potential lead compound for treating a range of diseases. For instance, its ability to modulate enzyme activity has been linked to its potential role in anti-inflammatory and anticancer therapies.

The oxalate moiety in this compound not only affects its solubility but also plays a role in its interaction with biological systems. Oxalates are known to form stable complexes with metal ions, which can be leveraged in designing metal-based therapeutics. This property may be particularly useful in developing treatments for metalloproteinase-related disorders.

The synthesis of 2,5-Dichloro-n-(2-pyrrolidinylmethyl)aniline Oxalate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic methodologies are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical use.

Evaluation of the pharmacological properties of this compound has been conducted through both in vitro and in vivo studies. In vitro assays have revealed interesting interactions with target proteins, suggesting potential therapeutic benefits. In vivo studies have provided further evidence of its biological activity, although long-term toxicity studies are still needed to fully assess its safety profile.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2,5-Dichloro-n-(2-pyrrolidinylmethyl)aniline Oxalate. These technologies enable researchers to analyze vast datasets and predict the efficacy of compounds with greater accuracy. The combination of traditional experimental methods with modern computational tools has opened new avenues for pharmaceutical innovation.

The regulatory landscape for new drug candidates is complex and requires rigorous testing to ensure safety and efficacy. The development pipeline for 2,5-Dichloro-n-(2-pyrrolidinylmethyl)aniline Oxalate is currently focused on gathering comprehensive data to support its progression through clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound towards market approval.

In conclusion, 2,5-Dichloro-n-(2-pyrrolidinylmethyl)aniline Oxalate (CAS No. 1177285-53-8) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further development. As research continues to uncover new therapeutic applications, this compound holds great potential for improving patient outcomes across various medical conditions.